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Compound of Interest

Compound Name: DiOC5(3)

Cat. No.: B1239767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DiOC5(3) (3,3'-dipentyloxacarbocyanine iodide) is a lipophilic, cationic fluorescent dye

commonly used in flow cytometry to measure mitochondrial membrane potential (ΔΨm). As a

potentiometric dye, its accumulation within the mitochondria is dependent on the

electrochemical gradient across the inner mitochondrial membrane. In healthy cells with a high

mitochondrial membrane potential, DiOC5(3) aggregates in the mitochondria and emits a

strong fluorescent signal. Conversely, in apoptotic or metabolically stressed cells, the

mitochondrial membrane potential collapses, leading to reduced dye accumulation and a

corresponding decrease in fluorescence intensity. This characteristic makes DiOC5(3) a
valuable tool for assessing cell viability, apoptosis, and overall mitochondrial health.

Key Properties of DiOC5(3):
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Property Value Reference

Excitation Maximum (λex) 482 nm [1]

Emission Maximum (λem) 497 nm [1]

Solubility DMSO, DMF [1]

Appearance Orange solid [1]

Molecular Weight 544.47 g/mol

Principle of Staining
The mechanism of DiOC5(3) staining is based on the Nernst equation, where the distribution of

the positively charged dye across the mitochondrial membrane is proportional to the membrane

potential.
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Start

Harvest cells and adjust
 concentration to 1x10^6 cells/mL

Aliquot 1 mL of cell suspension
into FACS tubes

Set up control tubes:
- Unstained cells

- CCCP-treated cells (optional)

Add 1 µL of 50 mM CCCP
to control tube (50 µM final)

Add DiOC5(3) working solution
to all tubes (except unstained)

Incubate at 37°C for 5 min

Incubate at 37°C for 15-30 min,
protected from light

Centrifuge at 400 x g for 5 min

Wash cells with fresh medium or PBS

Resuspend in fresh medium or PBS

Analyze on flow cytometer

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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